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This document synthesizes experimental data to establish detailed application notes and protocols for the

acaricide propargite, with a specific focus on the critical role of temperature and relative humidity (RH)

in optimizing its efficacy against the Two-Spotted Spider Mite (Tetranychus urticae).

Experimental Data Summary

The following table summarizes the core quantitative findings from the optimization study, which employed

a Central Composite Design and Response Surface Methodology [1].

Table 1: Optimized Application Conditions for Propargite against *Tetranychus urticae*

Parameter
Tested
Range

Optimized
Value

Observed Mortality
at Optimized
Conditions

Key Influential Factors

Temperature 25–30
°C

26.01 °C ~16% The interaction between
temperature and relative humidity

was found to be statistically
significant.
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Parameter
Tested
Range

Optimized
Value

Observed Mortality
at Optimized
Conditions

Key Influential Factors

Relative
Humidity

55–65% 62.97%

Application
Dose

900-
2300

µl/L

Not fully
specified*

A lower dose was used at the
optimal T/RH point.

*The study confirmed that the interaction effects of temperature and relative humidity for propargite

were significant, and the maximum mortality was achieved at the specified temperature and humidity with a

lower dose [1].

Detailed Experimental Protocol

This section outlines the methodology cited in the research, providing a reproducible protocol for laboratory

bioassays.

Materials and Equipment

Acaricide: Propargite, 57% emulsifiable concentrate (e.g., Trade name: Omite) [1].

Test Organism: Two-spotted spider mite, Tetranychus urticae Koch.
Host Plant: Cowpea (Vigna unguiculata L.) plants at the 3- to 4-leaf stage [1].

Equipment:
Growth chamber(s) with precise control over temperature, humidity, and light cycles.

Plastic pots (e.g., 9 cm diameter x 10 cm height).
Plastic Petri dishes (8 cm diameter).

Fine tip brushes (e.g., size 0.3 cm).
Stereomicroscope.

Laboratory spray tower or precision airbrush for uniform application.

Bioassay Procedure: Bean Leaf Disc Method
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The experimental workflow for determining the optimal application parameters is as follows:
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Start Experiment

Cultivate Host Plants
(Vigna unguiculata)

Infest Plants with
Tetranychus urticae

Age-Matching of Mites
(24h egg-laying period)

Define Independent Variables
(Temperature, Humidity, Dose)

Prepare Propargite
Test Solutions

Apply Treatment to
Leaf Discs

Incubate under
Controlled Conditions

Assess Adult Mortality
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Statistical Analysis
(RSM with Design Expert)

Determine Optimal
Application Parameters

Click to download full resolution via product page

Step 1: Cultivation of Host Plants and Mite Colony [1]

Plant Cultivation: Sow pre-germinated cowpea seeds in pots with a perlite substrate. Maintain plants

in a growth chamber at 25 ± 2 °C with a 16:8 (Light:Dark) photoperiod.
Mite Colony Maintenance: Establish and rear T. urticae on bean plants in a separate chamber at 25

± 2 °C and 55 ± 5% RH. Transfer mites from infested leaves to healthy plants weekly to maintain a
vigorous population.

Step 2: Age-Matching of Test Mites [1]

Place approximately 60 adult female mites on a bean leaf disc in a Petri dish.
Allow a 24-hour period for egg-laying.

Remove the adult females and incubate the Petri dishes containing eggs at 25 ± 2 °C and 55 ± 5%
RH until a synchronized population of adult mites is obtained.

Step 3: Experimental Design and Treatment Application [1]

Design: Utilize a Central Composite Design (or similar Response Surface Methodology) via software
like Design Expert. The independent variables are Temperature (X₁: 25-30°C), Relative Humidity (X₂:

55-65%), and Propargite Dose (X₃: 900-2300 µl/L).
Treatment Preparation: Prepare propargite solutions in water according to the doses defined by the

experimental design.
Application: Using a standardized method (e.g., spray tower), apply the test solutions to leaf discs

that have been infested with age-matched adult mites. Include control treatments (water only).

Step 4: Incubation and Data Collection [1]

Incubation: Post-application, place the treated leaf discs in Petri dishes and incubate them in growth

chambers set to the specific temperature and humidity combinations as per the experimental design.
Assessment: After a predetermined exposure period (e.g., 24-48 hours), assess adult mite mortality

under a stereomicroscope. Mites that are immobile and do not respond to gentle prodding with a fine
brush are considered dead.
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Data Analysis and Optimization

Model Fitting: Input the mortality data (response variable) and the corresponding experimental
conditions (factors) into the statistical software.

Analysis of Variance (ANOVA): Perform ANOVA to identify which factors (Temperature, Humidity,
Dose) and their interactions (e.g., T*RH) have a statistically significant (p < 0.05) impact on mite

mortality.
Response Surface Modeling: Use the software to generate a response surface model and contour

plots. This visualizes the relationship between the factors and the response, allowing for the
identification of the optimal combination of temperature and humidity that provides maximum efficacy,

potentially at the lowest practical dose [1].

Conclusion and Implications

The experimental data demonstrates that the efficacy of propargite is not solely dependent on the

application dose but is significantly influenced by the interaction of ambient temperature and relative

humidity [1]. The optimized conditions of 26.01°C and 62.97% RH provide a quantitative target for

maximizing mortality of Tetranychus urticae while potentially reducing chemical input. Adhering to these

refined application parameters can lead to more effective and sustainable pest management strategies in both

research and field settings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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